molecular formula C12H7ClO B030965 2-chloro-2H-acenaphthylen-1-one CAS No. 16269-26-4

2-chloro-2H-acenaphthylen-1-one

Cat. No. B030965
CAS RN: 16269-26-4
M. Wt: 202.63 g/mol
InChI Key: ANEWKHWKQARGCS-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions: Timcodar is synthesized through a series of chemical reactions involving macrolide intermediates. The synthetic route typically involves the following steps:

Industrial Production Methods: Industrial production of Timcodar involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes:

Chemical Reactions Analysis

Types of Reactions: Timcodar undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

    Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

    Substitution reagents: Such as halogens or alkylating agents.

Major Products: The major products formed from these reactions include various derivatives of Timcodar with modified functional groups, which can have different biological activities .

Scientific Research Applications

Timcodar has a wide range of scientific research applications, including:

Mechanism of Action

Timcodar exerts its effects through multiple mechanisms:

Comparison with Similar Compounds

Timcodar is compared with other macrolide derivatives such as:

Uniqueness: Timcodar stands out due to its non-immunosuppressive nature and its ability to enhance the efficacy of other drugs without causing glucose resistance .

List of Similar Compounds:

properties

IUPAC Name

2-chloro-2H-acenaphthylen-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7ClO/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(11)14/h1-6,11H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANEWKHWKQARGCS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C3C(=C1)C(C(=O)C3=CC=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7ClO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20299131
Record name 2-chloro-2H-acenaphthylen-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20299131
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

202.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

16269-26-4
Record name NSC128360
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=128360
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2-chloro-2H-acenaphthylen-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20299131
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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